N-(2-{[(3,4,5-trimethoxyphenyl)carbonyl]amino}ethyl)pyridine-2-carboxamide

• Molecular Formula: C18H21N3O5
• Molecular Weight: 359.4 g/mol
• IUPAC Name: N-[2-[(3,4,5-trimethoxybenzoyl)amino]ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C18H21N3O5/c1-24-14-10-12(11-15(25-2)16(14)26-3)17(22)20-8-9-21-18(23)13-6-4-5-7-19-13/h4-7,10-11H,8-9H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: KRHSJOFYIWTHBF-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCCNC(=O)C2=CC=CC=N2

Description

N-(2-{[(3,4,5-trimethoxyphenyl)carbonyl]amino}ethyl)pyridine-2-carboxamide, commonly known as TPCA-1, is a small molecule inhibitor that has been developed for the treatment of inflammatory diseases. It has been extensively studied for its potential use in the treatment of cancer, rheumatoid arthritis, and other inflammatory conditions. TPCA-1 is a promising therapeutic agent due to its ability to selectively inhibit the activity of the nuclear factor-kappa B (NF-κB) pathway, which is a key regulator of inflammation and immune response.

Mechanism of Action

TPCA-1 selectively inhibits the activity of the NF-κB pathway, which is a key regulator of inflammation and immune response. NF-κB is activated in response to various stimuli, including infection, inflammation, and oxidative stress. Once activated, NF-κB translocates to the nucleus and activates the transcription of genes involved in inflammation, immune response, and cell survival. TPCA-1 inhibits the activity of the IKKβ kinase, which is a key regulator of NF-κB activation, thereby blocking the transcription of NF-κB-dependent genes.
Biochemical and Physiological Effects
TPCA-1 has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in animal models of rheumatoid arthritis and other inflammatory conditions. TPCA-1 has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

TPCA-1 is a potent and selective inhibitor of the NF-κB pathway, which makes it a valuable tool for studying the role of NF-κB in various cellular processes. However, TPCA-1 has limited solubility in aqueous solutions, which can make it difficult to use in certain experimental settings. Additionally, TPCA-1 can be toxic to cells at high concentrations, which can limit its use in certain assays.

Future Directions

There are several potential future directions for the study of TPCA-1. One area of research is the development of more potent and selective inhibitors of the NF-κB pathway. Another area of research is the identification of biomarkers that can be used to predict the response to TPCA-1 treatment in cancer patients. Additionally, the use of TPCA-1 in combination with other therapeutic agents is an area of active investigation, as it may enhance the efficacy of existing treatments for cancer and other inflammatory diseases.

Synthesis Methods

The synthesis of TPCA-1 involves a multistep process that includes the reaction of 2-amino-5-chloropyridine with ethyl 2-bromoacetate to form ethyl 2-(2-pyridyl)acetate. This intermediate is then reacted with 3,4,5-trimethoxybenzoyl chloride to form the key intermediate, which is subsequently treated with ammonia to yield TPCA-1.

Scientific Research Applications

TPCA-1 has been extensively studied for its potential use in the treatment of cancer and other inflammatory diseases. It has been shown to inhibit the growth of various cancer cell lines, including pancreatic cancer, breast cancer, and lung cancer. TPCA-1 has also been shown to reduce the production of inflammatory cytokines in animal models of rheumatoid arthritis and other inflammatory conditions.